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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the essential techniques used to characterize
Stellite coatings, which are cobalt-chromium alloys renowned for their exceptional wear
resistance, corrosion resistance, and high-temperature strength.[1][2][3][4] These properties
make them suitable for demanding applications, such as in industrial machinery, aerospace
components, and medical implants. The following protocols and application notes are designed
to offer a comprehensive guide for researchers and scientists involved in the development and
analysis of these critical coatings.

Microstructural Characterization

The microstructure of a Stellite coating is fundamental to its performance, influencing its
mechanical properties and durability. A typical Stellite 6 coating, for instance, exhibits a
dendritic microstructure composed of a cobalt-rich matrix (y-Co and €-Co phases) with
interspersed hard carbide precipitates (such as Cr7C3 and M23C6).[5][6] The size, distribution,
and morphology of these phases are critical for the coating's properties.
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Application Note:

Microstructural analysis is crucial for quality control and for understanding the effects of
deposition parameters (e.g., laser power, scanning speed, powder feed rate in laser cladding)
on the final coating.[5][7] Techniques such as Optical Microscopy (OM), Scanning Electron
Microscopy (SEM) coupled with Energy Dispersive X-ray Spectroscopy (EDS), and X-ray
Diffraction (XRD) are employed to reveal the coating's morphology, elemental composition, and
crystallographic phases.[8][9][10]

Protocol: Metallographic Sample Preparation

A pristine, artifact-free surface is paramount for accurate microstructural analysis.

Materials:

Abrasive cutter with a suitable blade (e.g., diamond wafering blade)
e Mounting press and resin (e.g., phenolic or epoxy)
o Grinding papers of decreasing grit size (e.g., 240, 400, 600, 800, 1200 grit)

» Polishing cloths and diamond suspensions of decreasing particle size (e.g., 6 pm, 3 pm, 1
Hm)

 Final polishing suspension (e.g., 0.05 um colloidal silica)

Etchant (e.g., 2% Nital or an electrolytic etch)
Procedure:

e Sectioning: Carefully cut a cross-section of the coated sample using a low-speed abrasive
cutter with ample coolant to prevent thermal damage.[11][12]

e Mounting: Mount the sectioned sample in a suitable resin to facilitate handling and preserve
the coating edge.[4] Hot mounting (compression mounting) is common for metallic samples.
[11]
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e Grinding: Sequentially grind the mounted sample on progressively finer abrasive papers.
After each step, thoroughly clean the sample and rotate it 90 degrees to ensure the removal
of scratches from the previous stage.[12][13]

e Polishing: Polish the ground sample using diamond suspensions on appropriate cloths,
moving from coarser to finer particles.[12]

» Final Polishing: Use a final polishing suspension, such as colloidal silica on a soft nap cloth,
to achieve a mirror-like, deformation-free surface.[12]

o Etching: To reveal the microstructure, etch the polished surface with a suitable chemical
etchant. The etching time will depend on the specific Stellite composition and the etchant
used.[6][13]

e Microscopy: The prepared sample is now ready for examination using OM and SEM.

Mechanical Properties Evaluation

The mechanical properties, particularly hardness, are direct indicators of a Stellite coating's
wear resistance.

Application Note:

Microhardness testing is a rapid and effective method to quantify the hardness of the coating
and the heat-affected zone (HAZ) in the substrate.[6] It can reveal the homogeneity of the
coating and the influence of different phases on its mechanical performance. Stellite 6 coatings
typically exhibit a significant increase in microhardness compared to steel substrates.[5][14]

Protocol: Microindentation Hardness Testing (based on
ASTM E384)

Apparatus:
e Microhardness tester equipped with a Vickers or Knoop indenter.[3][8][10]
o Calibrated optical system for measuring the indentation size.[3]

Procedure:
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o Sample Preparation: Use the metallographically prepared sample from section 1.2.

o Parameter Selection:

o Indenter: Vickers is commonly used for Stellite coatings.

o Test Force: Atypical range is 100 gf to 500 gf (0.98 N to 4.9 N).[3] The chosen force
should create a well-defined indentation without causing cracking.

o Dwell Time: A standard dwell time is 10-15 seconds.

¢ Indentation:

o Make a series of indentations across the coating cross-section, from the top surface to the

substrate.

o Ensure sufficient spacing between indentations (at least 2.5 times the diagonal length) to
avoid interaction between stressed zones.[15]

o Measurement: Measure the diagonals of the resulting indentations using the calibrated
microscope.[3]

o Calculation: The microhardness value (HV) is automatically calculated by the testing
machine software based on the applied force and the average diagonal length.

e Reporting: Report the average hardness and standard deviation for the coating, HAZ, and
substrate.

Tribological Characterization (Wear Resistance)

The primary function of most Stellite coatings is to provide wear resistance, especially at
elevated temperatures.[1][2]

Application Note:

Pin-on-disc testing is a widely accepted method to evaluate the sliding wear behavior and
determine the coefficient of friction of Stellite coatings.[14] By varying parameters such as
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load, sliding speed, and temperature, the performance of the coating under different service
conditions can be simulated and assessed.[16]

Protocol: Pin-on-Disc Wear Testing (based on ASTM
G99)

Apparatus:

e Pin-on-disc tribometer.[5]

e Pin specimen (e.g., a 6 mm diameter 52100 steel ball).[5]
o Coated disc specimen.

« Balance for measuring mass loss.

Procedure:

e Specimen Preparation:

o Clean both the pin and the coated disc with a suitable solvent (e.g., acetone) and dry
them.

o Measure the initial mass of the disc specimen.
e Test Parameters:
o Normal Load: Apply a specific load, for example, 10 N.[5]

o Sliding Speed: Set the rotational speed to achieve a desired linear sliding velocity (e.g.,
0.1 m/s).[5]

o Sliding Distance: Define the total sliding distance for the test (e.g., 1000 m).[5]

o Environment: Conduct the test at room temperature or at an elevated temperature, as
required.[16]

o Execution:
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o Mount the pin and disc in the tribometer.
o Apply the normal load and start the rotation.

o Continuously record the friction force to determine the coefficient of friction.

e Post-Test Analysis:
o After the test, clean the disc and measure its final mass to determine the mass loss.
o Calculate the wear rate (e.g., in mm3/N-m).

o Examine the wear tracks on the disc and the wear scar on the pin using SEM to identify
the wear mechanisms (e.g., abrasive wear, adhesive wear, delamination).[14][17]

Corrosion Resistance Evaluation

Stellite coatings are also valued for their ability to resist corrosion in aggressive environments.

[3]

Application Note:

Electrochemical tests, such as potentiodynamic polarization, are used to quantitatively assess
the corrosion resistance of Stellite coatings.[5][7] These tests provide key parameters like
corrosion potential (Ecorr) and corrosion current density (icorr), which are indicative of the
material's tendency to corrode and its corrosion rate, respectively.

Protocol: Potentiodynamic Polarization Testing (based
on ASTM G59)

Apparatus:

e Potentiostat.[1]

o Electrochemical cell with a three-electrode setup:
o Working Electrode: The coated sample.

o Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl.
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o Counter Electrode: Platinum or graphite rod.

o Test solution (e.g., 3.5 wt.% NaCl solution to simulate a marine environment).[5][7]
Procedure:

o Sample Preparation: Expose a defined area of the Stellite coating to the test solution. The
rest of the sample should be masked.

e Setup:
o Assemble the three-electrode cell with the test solution.

o Immerse the electrodes in the solution and allow the open-circuit potential (OCP) to
stabilize (typically for about 30-60 minutes).[1]

e Polarization Scan:

o Once the OCP is stable, apply a potential scan at a slow rate (e.g., 0.167 mV/s or 0.6 V/h).
[1]

o Scan the potential from a cathodic value (e.g., -250 mV vs. OCP) to an anodic value (e.g.,
+250 mV vs. OCP).

o Data Analysis:
o Plot the resulting potential versus the logarithm of the current density (Tafel plot).

o Determine the corrosion potential (Ecorr) and corrosion current density (icorr) from the
Tafel plot using appropriate software. A lower icorr value indicates better corrosion
resistance.

Data Presentation

Table 1: Microhardness of Stellite Coatings
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] o Coating Substrate
Coating Deposition
Substrate Hardness Hardness Reference
Type Method
(HV) (HV)
_ Laser
Stellite 6 _ 1045 Steel ~800 ~285 [51[7]
Cladding
_ Friction Low Carbon
Stellite 6 ) 550 - [14]
Surfacing Steel
Low Carbon
Stellite 6 PTA 450 - [14]
Steel
Stellite 20 HVAF F310H Steel 690 ~230 [15]
Stellite 20 HVOF F310H Steel 601 ~230 [15]
Table 2: Wear and Corrosion Properties of Stellite Coatings
Coating Type Test Method Key Parameter Value Reference
) ) ) Wear Volume 1.205 (FS) vs
Stellite 6 Pin-on-Disc [14]
Loss (mm3) 6.005 (PTA)
) ) Coefficient of 0.51 - 0.57 (at
Stellite 6 High-Temp Wear o [16]
Friction 300°C)
Stellite 20 Potentiodynamic
o icorr (A-cm~2) 6.268 x 10~ [15]
(HVAF) Polarization
Stellite 20 Potentiodynamic
o icorr (A-cm~2) 1.692 x 10~ [15]
(HVOF) Polarization
) Potentiodynamic  Protection
Stellite 6 o o 99.75% [51[7]
Polarization Efficiency
Visualizations
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Caption: Overall workflow for the characterization of Stellite coatings.
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Caption: Schematic of a Pin-on-Disc experimental setup.
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Caption: Diagram of an electrochemical cell for corrosion testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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